4-Tert-butylnaphthalen-1-OL
Overview
Description
4-Tert-butylnaphthalen-1-OL, also known as 4-t-Butyl-1-naphthol, 4-Hydroxy-1-tert.-butyl-naphthalin, 4-tert-Butyl-1naphthol, 1-hydroxy-4-tert.-butyl-naphthalene, and 1-Naphthalenol,4-(1,1-dimethylethyl), is a chemical compound with the molecular formula C14H16O . Its average mass is 200.276 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a naphthalene ring with a hydroxyl group at the 1-position and a tert-butyl group at the 4-position . The structure determination of small molecule compounds can be achieved using techniques such as X-ray crystallography and 3D electron diffraction .Physical And Chemical Properties Analysis
This compound has a molecular weight of 200.27600 . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the search results.Mechanism of Action
The mechanism of action of 4-Tert-butylnaphthalen-1-OL is not fully understood. However, it is believed to interact with metal ions through a coordination complex formation. The resulting complex emits fluorescence, which can be detected and quantified.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and biocompatible, making it a promising candidate for biological applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Tert-butylnaphthalen-1-OL is its high selectivity for metal ions. It has been shown to be highly sensitive and specific for the detection of zinc and copper ions. However, its fluorescence intensity can be affected by pH and the presence of other metal ions. Additionally, its synthesis can be challenging, and it may not be readily available in large quantities.
Future Directions
There are several future directions for the research and development of 4-Tert-butylnaphthalen-1-OL. One area of interest is the development of new fluorescent probes for the detection of other metal ions, such as iron and mercury. Another area of interest is the synthesis of new MOFs using this compound as a ligand. These MOFs could have potential applications in drug delivery, sensing, and catalysis. Overall, the unique properties and potential applications of this compound make it a promising candidate for future scientific research.
Scientific Research Applications
4-Tert-butylnaphthalen-1-OL has a wide range of scientific research applications. It is commonly used as a fluorescent probe for the detection of metal ions, such as zinc and copper. It has also been used as a ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are a class of porous materials that have potential applications in gas storage, separation, and catalysis.
properties
IUPAC Name |
4-tert-butylnaphthalen-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O/c1-14(2,3)12-8-9-13(15)11-7-5-4-6-10(11)12/h4-9,15H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGKJTQFVWGRAMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C2=CC=CC=C21)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10514961 |
Source
|
| Record name | 4-tert-Butylnaphthalen-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10514961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50483-32-4 |
Source
|
| Record name | 4-tert-Butylnaphthalen-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10514961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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